Cas no 1248135-19-4 (4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline)

• Product Name: 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline
• CAS No: 1248135-19-4
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5187346
• PubChem ID: 61557747
• Update Time: 2025-06-09

4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline
• 4-bromo-N-[(1H-imidazol-2-yl)methyl]-3-methylaniline
• n-((1h-Imidazol-2-yl)methyl)-4-bromo-3-methylaniline
• 1H-Imidazole-2-methanamine, N-(4-bromo-3-methylphenyl)-
• 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline

• Inchi： 1S/C11H12BrN3/c1-8-6-9(2-3-10(8)12)15-7-11-13-4-5-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChI Key： ZEZJEXRXCJCVHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7

Additional information on 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline

Introduction to 4-Bromo-N-(1H-Imidazol-2-yl)methyl-3-methylaniline (CAS No. 1248135-19-4)

4-Bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline (CAS No. 1248135-19-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

4-Bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline is an aromatic amine with a bromine atom at the para position of the benzene ring and a methyl group at the meta position. The imidazole moiety is attached to the benzene ring via a methylene bridge, which imparts unique chemical and biological properties to the molecule. The presence of the bromine atom and the imidazole group makes this compound highly reactive and suitable for various chemical transformations.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Its melting point is typically around 150°C, and it has a molecular weight of approximately 277.16 g/mol. These physical properties make it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery.

Synthesis Methods

The synthesis of 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline can be achieved through several well-established routes. One common method involves the reaction of 4-bromo-3-methylaniline with imidazole in the presence of a coupling agent such as formaldehyde or paraformaldehyde. This reaction typically proceeds under mild conditions, yielding the desired product in good yields.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These methods offer high selectivity and functional group tolerance, making them suitable for large-scale synthesis and industrial applications.

Biological Activities

4-Bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In cancer research, 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline has been found to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as p53, Bcl-2, and caspase cascades. These findings suggest that this compound could be a valuable lead for developing new anticancer drugs.

Recent Research Advancements

The interest in 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline has grown significantly over the past few years, driven by its promising therapeutic potential. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing selective COX inhibitors. The researchers synthesized a series of derivatives by modifying the substituents on the benzene ring and evaluated their inhibitory activities against COX enzymes. Several derivatives showed potent COX inhibition with high selectivity, highlighting the versatility of this scaffold in drug design.

In another study, researchers from a leading pharmaceutical company investigated the anticancer properties of 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline. They found that this compound could effectively suppress tumor growth in xenograft models by inducing cell cycle arrest and apoptosis. The study also revealed that the compound exhibited low toxicity towards normal cells, making it a promising candidate for further clinical development.

Conclusion

In conclusion, 4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline (CAS No. 1248135-19-4) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future innovations in drug discovery.